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Compound of Interest

Compound Name: SNAP 5114

Cat. No.: B1229028 Get Quote

Application Note and Protocol

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of stock solutions of (S)-SNAP
5114, a selective inhibitor of the γ-aminobutyric acid (GABA) transporters GAT-3 and GAT-2.

Accurate preparation of stock solutions is critical for ensuring reproducible and reliable results

in cell culture-based assays.

SNAP 5114 is a valuable tool for studying the role of GABAergic signaling in various

physiological and pathological processes.[1][2] It functions as a non-competitive inhibitor,

effectively increasing extracellular GABA levels by blocking its reuptake.[3][4] This application

note provides the necessary information for the proper handling, storage, and preparation of

SNAP 5114 solutions for in vitro research.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for (S)-SNAP 5114 are

summarized in the table below.
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Property Value Reference

Molecular Weight 505.61 g/mol

Formula C₃₀H₃₅NO₆

Purity ≥98%

CAS Number 157604-55-2

Solubility in DMSO up to 100 mM

Solubility in Ethanol up to 50 mM

IC₅₀ for hGAT-3 5 µM [5]

IC₅₀ for rGAT-2 21 µM [5]

IC₅₀ for hGAT-1 388 µM

Experimental Protocols
Materials

(S)-SNAP 5114 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (EtOH), absolute, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Personal protective equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 100 mM Stock Solution in
DMSO

Pre-weighing and Calculation:
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Accurately weigh the desired amount of (S)-SNAP 5114 powder in a sterile

microcentrifuge tube. For example, to prepare 1 ml of a 100 mM stock solution, you would

need 50.56 mg of SNAP 5114.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 100 mM x 0.001 L x 505.61 g/mol = 50.56 mg

Dissolution:

Add the appropriate volume of cell culture grade DMSO to the microcentrifuge tube

containing the SNAP 5114 powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath may aid in dissolution, but avoid excessive heat.

Sterilization (Optional but Recommended):

If required for your specific cell culture application, filter-sterilize the stock solution using a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage. When stored properly, the solution

should be stable for several months.

Protocol for Preparing a 50 mM Stock Solution in
Ethanol

Pre-weighing and Calculation:

Weigh the desired amount of (S)-SNAP 5114 powder. To prepare 1 ml of a 50 mM stock

solution, you would need 25.28 mg of SNAP 5114.
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Calculation: Mass (mg) = 50 mM x 0.001 L x 505.61 g/mol = 25.28 mg

Dissolution:

Add the calculated volume of absolute ethanol to the SNAP 5114 powder.

Vortex until the compound is fully dissolved.

Sterilization (Optional but Recommended):

Filter-sterilize using a 0.22 µm syringe filter compatible with ethanol if necessary for your

experiments.

Aliquoting and Storage:

Dispense into single-use aliquots and store at -20°C.

Note on Diluting Stock Solutions: When preparing working concentrations for cell culture

experiments, dilute the stock solution in the appropriate cell culture medium. Ensure that the

final concentration of the solvent (DMSO or ethanol) in the culture medium is not toxic to the

cells (typically <0.1% v/v).

Visualizations
Signaling Pathway
The diagram below illustrates the mechanism of action of SNAP 5114. By selectively inhibiting

the GAT-3 transporter, SNAP 5114 blocks the reuptake of GABA from the synaptic cleft into

presynaptic neurons and surrounding glial cells. This leads to an increased concentration of

GABA in the synapse, enhancing the activation of postsynaptic GABA receptors and resulting

in an overall increase in inhibitory neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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